Cas no 18781-31-2 (2-Acetyl-3-methylbenzobthiophene)

2-Acetyl-3-methylbenzobthiophene structure
18781-31-2 structure
Product Name:2-Acetyl-3-methylbenzobthiophene
CAS No:18781-31-2
MF:C11H10OS
MW:190.261501789093
MDL:MFCD00052499
CID:87998
PubChem ID:519603
Update Time:2025-04-18

2-Acetyl-3-methylbenzobthiophene Chemical and Physical Properties

Names and Identifiers

    • 2-Acetyl-3-methylbenzo[b]thiophene
    • 2-Acetyl-3-methylthianaphthene
    • 1-(3-Methylbenzo[b]thiophen-2-yl)ethan-1-one
    • 1-(3-methyl-1-benzothiophen-2-yl)ethanone
    • 2-acetyl-3-methylbenzothiophene
    • BUTTPARK 98\11-22
    • 1-(3-Methyl-1-benzothien-2-yl)ethanone
    • 1-(3-methylbenzo[b]thiophen-2-yl)ethanone
    • 2-Acetyl-3-methylthianaphthene,97%
    • 2-Acetyl-3-methylbenzo[b]thiophene97%
    • 2-Acetyl-3-methylbenzo[b]thiophene 97%
    • 2-Acetyl-3-methylbenzobüthiophene, 96%
    • MFCD00052499
    • AS-65244
    • FT-0610951
    • AB01332210-02
    • NCGC00339398-01
    • HBTQKSGOEOVCBN-UHFFFAOYSA-
    • CHEMBL560331
    • AKOS001137312
    • Maybridge1_005410
    • ?2-ACETYL-3-METHYLBENZO[B]THIOPHENE
    • CS-0309008
    • 1-(3-Methyl-1-benzothien-2-yl)ethanone #
    • HMS556N20
    • 18781-31-2
    • 2-acetyl-3-methylbenzo[b]thiophene, AldrichCPR
    • AN-584/43484539
    • A813177
    • Ethanone,1-(3-methylbenzo[b]thien-2-yl)-
    • 1-(3-methylbenzothiophen-2-yl)ethanone
    • Z118256158
    • InChI=1/C11H10OS/c1-7-9-5-3-4-6-10(9)13-11(7)8(2)12/h3-6H,1-2H3
    • 1-(3-methyl-benzo[b]thiophen-2-yl)ethanone
    • 1-(3-methyl-1-benzothiophen-2-yl)ethan-1-one
    • EN300-15070
    • SCHEMBL2610250
    • Ethanone, 1-(3-methylbenzo[b]thien-2-yl)-
    • DB-044651
    • 2-Acetyl-3-methylbenzobthiophene
    • MDL： MFCD00052499
    • Inchi： 1S/C11H10OS/c1-7-9-5-3-4-6-10(9)13-11(7)8(2)12/h3-6H,1-2H3
    • InChI Key： HBTQKSGOEOVCBN-UHFFFAOYSA-N
    • SMILES： S1C(C(C)=O)=C(C)C2C=CC=CC1=2
    • BRN： 124400

Computed Properties

  • Exact Mass: 190.04500
  • Monoisotopic Mass: 190.045236
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 214
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 3.3
  • Topological Polar Surface Area: 45.3

Experimental Properties

  • Color/Form: Uncertain
  • Density: 1.182
  • Melting Point: 79-80°C
  • Boiling Point: 129-131°C 0,5mm
  • Flash Point: 129-131°C/0.5mm
  • Refractive Index: 1.631
  • PSA: 45.31000
  • LogP: 3.41230
  • Solubility: Uncertain

2-Acetyl-3-methylbenzobthiophene Security Information

2-Acetyl-3-methylbenzobthiophene Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-Acetyl-3-methylbenzobthiophene Pricemore >>

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